Cas no 851130-98-8 (2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide
• CAS No: 851130-98-8
• MF: C₁₈H₁₇N₃OS
• MW: 323.412082433701
• CID: 5832883
• PubChem ID: 866690
• Update Time: 2025-08-03

2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, 2-[[1-(3-methylphenyl)-1H-imidazol-2-yl]thio]-N-phenyl-
• 851130-98-8
• AKOS002052268
• 2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• F0599-0061
• 2-[1-(3-methylphenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
• 2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide

• Inchi： 1S/C18H17N3OS/c1-14-6-5-9-16(12-14)21-11-10-19-18(21)23-13-17(22)20-15-7-3-2-4-8-15/h2-12H,13H2,1H3,(H,20,22)
• InChI Key： MAURMOHKPVIHRO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(C2=CC=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 323.10923335g/mol
• Monoisotopic Mass: 323.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 13.31±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles